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Compound of Interest

Compound Name:
Methyl 4,4-dimethyl-2-

oxopentanoate

CAS No.: 21433-15-8

Cat. No.: B8636215

Get Quote

Executive Summary & Immediate Directives
Methyl 4,4-dimethyl-2-oxopentanoate (an

-keto ester) is a specialized organic intermediate often used in the synthesis of antiviral
therapeutics (e.g., HCV protease inhibitors). Unlike stable bulk solvents, this compound
possesses distinct electrophilic reactivity due to its 1,2-dicarbonyl motif.

Core Disposal Directive:

Primary Method: High-temperature thermal incineration.

Prohibited: Do NOT dispose of down the drain. Do NOT mix with strong oxidizing agents or

strong bases (risk of rapid hydrolysis or exothermic polymerization).

RCRA Classification: Likely D001 (Ignitable) depending on flash point; treat as Hazardous

Organic Waste.
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Chemical Profile & Hazard Assessment (E-E-A-T)
To handle this chemical safely, one must understand its molecular behavior. It is not merely

"organic waste"; it is a reactive intermediate.

Structural Reactivity
The molecule features an

-keto ester functionality adjacent to a bulky tert-butyl group.

Electrophilicity: The C2 ketone is highly electrophilic. It reacts readily with nucleophiles

(amines, hydroxides) found in commingled waste streams.

Hydration:

-keto esters can form hydrates in the presence of water, altering their physical state from
liquid to solid/gel, which can clog waste lines.

Flammability: As a medium-molecular-weight ester, it is combustible.

Physical & Safety Data Summary
Property Value / Status Operational Implication

Physical State
Liquid (typically) or low-melting

solid

May require secondary

containment if liquid.

Flash Point Est. >60°C (Combustible)
Classify as Ignitable for

transport.

Reactivity
Sensitive to strong

bases/oxidizers

Segregate from caustic waste

streams.

Toxicity Irritant (Skin/Eye/Respiratory)
Standard PPE (Nitrile gloves,

Goggles) required.

Water Solubility Low to Moderate
Hydrolyzes slowly; do not

flush.

Waste Stream Classification & Logistics
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Proper classification ensures regulatory compliance (EPA/RCRA) and safety during transport.

RCRA Waste Codes
While not specifically listed on the EPA "P" or "U" lists, this material is regulated based on

characteristics:

D001 (Ignitable): If the specific batch has a flash point

(140°F). Even if

, most disposal facilities prefer the D001 code for organic liquids intended for fuel
blending/incineration.

General Organic Waste: If not ignitable, it falls under non-halogenated organic waste.

Segregation Logic
Do Not Mix With: Nitric acid, Peroxides (Oxidizers), Sodium Hydroxide (Bases).

Compatible With: Acetone, Ethyl Acetate, Methanol, non-halogenated organic solvents.

Decision Matrix: Waste Classification
The following logic flow dictates the binning process for this specific intermediate.
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Waste: Methyl 4,4-dimethyl-2-oxopentanoate

Physical State?

Liquid / Solution

Solid / Debris

Mixed with Halogens?
(DCM, Chloroform)

Bin C: Solid Hazardous Waste
(Lab Debris/Pure Solid)

Bin A: Non-Halogenated Organic
(Incineration/Fuel Blending)

No (e.g., EtOAc, MeOH)

Bin B: Halogenated Organic
(Dedicated Incineration)

Yes (e.g., DCM)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Methyl 4,4-dimethyl-2-oxopentanoate waste

streams based on physical state and solvent composition.

Step-by-Step Disposal Protocol
This protocol assumes the user is in a standard research laboratory setting (BSL-1 or BSL-2).

Phase 1: Preparation
PPE Verification: Don nitrile gloves (0.11 mm minimum thickness), safety goggles, and a

flame-resistant lab coat.

Container Selection: Use High-Density Polyethylene (HDPE) or glass containers. Avoid

metal cans if the material has hydrolyzed to acid, as it may corrode the metal.
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Labeling: Affix a hazardous waste label before adding waste.

Constituents: "Methyl 4,4-dimethyl-2-oxopentanoate" (Do not use abbreviations).

Hazard Checkbox: "Flammable" and "Irritant".[1]

Phase 2: Transfer & Accumulation
Fume Hood Operation: Perform all transfers inside a certified chemical fume hood to mitigate

inhalation of vapors.

Bulking:

Scenario A (Pure Liquid): Pour directly into the Non-Halogenated Organic waste container.

Scenario B (Reaction Mixture): If mixed with solvents, ensure compatibility. If the reaction

involved strong bases (e.g., LiOH, NaOH), neutralize the mixture to pH 6-8 before adding

to the organic waste drum to prevent exotherms.

Headspace: Leave at least 10% headspace in the container to allow for thermal expansion.

Phase 3: Final Disposal (EHS Handoff)
Seal: Cap the container tightly. Ensure the cap liner is intact (Teflon/PTFE liners are

preferred).

Wipe Down: Wipe the exterior of the container with a damp paper towel to remove any drips.

Dispose of the towel as solid hazardous waste.

Request Pickup: Submit a waste manifest to your facility's EHS department. Specify "Esters"

and "Organic Liquids".

Emergency Contingencies: Spill Response
In the event of a spill (>50 mL), immediate action is required to prevent exposure and facility

contamination.[2]

Spill Cleanup Workflow
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1. Alert Personnel &
Evacuate Area

2. Assess Volume &
Hazards

3. Don PPE
(Double Gloves, Resp)

4. Contain with
Absorbent Pillows

5. Cover with
Vermiculite/Sand

6. Scoop into
Solid Waste Bag

7. Wash Surface with
Soap & Water

Click to download full resolution via product page

Figure 2: Operational workflow for managing spills of Methyl 4,4-dimethyl-2-oxopentanoate.

Critical Note on Absorbents: Use inert absorbents like Vermiculite, Sand, or Universal Spill

Pads.

Avoid: Sawdust or paper towels for large spills of this chemical if it is hot or mixed with

oxidizers, as this increases flammability risk.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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